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Technical Monograph: 3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8)[1][2][3][4]

Part 1: Executive Summary

3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8) is a specialized, high-value
organochlorine intermediate belonging to the diaryl ether class.[2] Characterized by a sterically
congested ortho-phenoxy substitution pattern on the aniline core, this compound serves as a
critical pharmacophore scaffold in medicinal chemistry.[2] Its structural motif—a polychlorinated
diphenyl ether—mimics the bioactive core found in various Type Il Kinase Inhibitors (e.qg.,
Sorafenib analogs), non-nucleoside reverse transcriptase inhibitors (NNRTISs), and specific
agrochemical agents.[2]

Unlike simple anilines, the 2,3-substitution pattern induces a specific torsional twist between
the phenyl rings, creating a unique 3D conformational space that is highly valued for enhancing
selectivity in protein-ligand binding interactions.[2]
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Part 2: Chemical Identity & Physicochemical

Properties

Property Data

CAS Number 946772-61-8

IUPAC Name 3-Chloro-2-(3-chlorophenoxy)aniline
Molecular Formula C12HoCI2NO

Molecular Weight 254.11 g/mol

Appearance Off-white to pale beige crystalline solid
Solubility Soluble in DMSO, DCM, MeOH; Insoluble in

water

pKa (Conjugate Acid)

~2.5-3.0 (Estimated due to electron-

withdrawing Cl/Phenoxy groups)

LogP

~3.8 (Predicted)

Part 3: Synthetic Methodology & Process Logic

The synthesis of CAS 946772-61-8 is non-trivial due to the steric hindrance at the ortho
position and the deactivating nature of the chlorine substituents.[2] The most robust, scalable

route involves a Nucleophilic Aromatic Substitution (SnAr) followed by a Chemoselective Nitro

Reduction.[2]

Step 1: SnAr Coupling (The Critical Step)

e Precursor: 1,2-Dichloro-3-nitrobenzene (or 2,3-Dichloronitrobenzene).[2]

» Nucleophile: 3-Chlorophenol.[2]

» Base: Potassium Carbonate (K2COs) or Cesium Carbonate (Cs2C03).[2]

o Solvent: DMF or NMP (Polar aprotic is essential).[2]
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Mechanism: The reaction proceeds via a Meisenheimer Complex.[2] The nitro group at position
3 (relative to the chlorine being displaced) activates the C-Cl bond at position 2 ortho to it.[2]
The 3-chlorophenoxide ion attacks the electron-deficient ring carbon, displacing the chlorine.[2]

Step 2: Chemoselective Nitro Reduction

o Reagent: Iron powder (Fe) / Ammonium Chloride (NH4Cl) or Hydrogenation (Hz2/Pd-C).[2]
» Solvent: Ethanol/Water or Methanol.[2]

e Logic: The use of Fe/NH4Cl is preferred over catalytic hydrogenation to prevent accidental
hydrodechlorination (stripping of the aryl chlorides), which is a common risk with Pd
catalysts.[2]

Experimental Protocol (Self-Validating System)

1. Preparation of Intermediate: 1-Chloro-2-(3-chlorophenoxy)-3-nitrobenzene[2]

e Charge: To a dry 3-neck flask, add 3-chlorophenol (1.05 eq) and K2COs (1.5 eq) in
anhydrous DMF (5 mL/qg).

» Activate: Stir at 25°C for 30 min to generate the phenoxide.

» Addition: Add 2,3-Dichloronitrobenzene (1.0 eq) in one portion.

¢ Reaction: Heat to 100-110°C for 4-6 hours. Monitor by TLC/HPLC.

o Workup: Pour into ice water. Filter the precipitate.[2] Recrystallize from Ethanol.[2]

o Validation: Product should be a yellow solid.[2] *H NMR must show loss of one aromatic
proton doublet from the nitrobenzene ring and appearance of phenoxy signals.[2]

2. Reduction to Target Aniline

o Charge: Suspend the nitro intermediate (1.0 eq) in Ethanol/Water (3:1). Add NH4ClI (5.0 eq)
and Iron powder (325 mesh, 4.0 eq).

o Reflux: Heat to 80°C with vigorous stirring for 2 hours.
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« Filter: Hot filter through Celite to remove iron oxides.[2]
 |solate: Concentrate filtrate; extract with Ethyl Acetate. Wash with brine, dry over Na=S0Oa.[2]

» Purify: Flash chromatography (Hexane/EtOAc) if necessary.

Part 4: Visualized Reaction Pathway

The following diagram illustrates the synthetic logic and the SnAr mechanism, highlighting the
critical transition state.
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Caption: Synthetic pathway from 2,3-dichloronitrobenzene via SnAr coupling and
chemoselective reduction.

Part 5: Applications in Drug Discovery

1. Kinase Inhibitor Scaffolds (Type Il) The diphenyl ether motif is a "privileged structure” in
kinase inhibition.[2] The ether oxygen acts as a hinge binder or a spacer that orients the two
phenyl rings into a hydrophobic pocket.[2]

e Relevance: This specific isomer (3-Cl, 2-Phenoxy) provides a unique vector for substituents
compared to the more common 4-phenoxy derivatives (like in Rafoxanide).[2] It allows for
the exploration of the "deep pocket" in kinases such as p38 MAPK or B-Raf.[2]

2. Anti-Infective Agents Polychlorinated diphenyl ethers exhibit potent antimicrobial and
antimalarial properties by disrupting cell membrane integrity or inhibiting specific reductases
(e.g., Enoyl-ACP reductase).[2]
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e Library Synthesis: The aniline amine (-NHz) serves as a versatile handle for amide coupling,
urea formation, or sulfonylation to generate diverse libraries for High-Throughput Screening
(HTS).[2]

Part 6: Handling & Safety (SDS Summary)

Hazard Classification:

o Acute Toxicity: Oral/Dermal (Category 4).[2]

o Skin/Eye Irritation: Category 2.[2]

e Aquatic Toxicity: Chronic Category 1 (Common for polychlorinated aromatics).[2]
Handling Protocol:

e Engineering Controls: Use only in a chemical fume hood.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.[2]

o Spill Management: Absorb with inert material (vermiculite).[2] Do not flush into drains; this
compound is highly toxic to aquatic life.[2]

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation of
the amine.

Part 7: References

» National Center for Biotechnology Information (NCBI). (2023).[2] PubChem Compound
Summary for substituted diphenyl ethers. (General reference for scaffold utility). Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. CAS:33353-68-3, 2-FA & H-3,5- — S K IR-EL18 &4 [bidepharm.com]

e 4. 32219-17-3|5-Chloro-2-(naphthalen-2-yloxy)aniline|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [3-Chloro-2-(3-chlorophenoxy)aniline CAS 946772-61-
8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318587/docs#3-chloro-2-3-chlorophenoxy-aniline-
cas-946772-61-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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